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Compound of Interest

Compound Name: (-)-Isopinocampheol

Cat. No.: B3422972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for (-)-
Isopinocampheol, a bicyclic monoterpenoid alcohol used in various research and

development applications. The following sections detail the physical and chemical properties,

toxicological data, handling and storage protocols, and emergency procedures to ensure the

safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
(-)-Isopinocampheol is a white to off-white solid with a chemical formula of C₁₀H₁₈O.[1] A

summary of its key physical and chemical properties is provided in the table below for easy

reference.
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Property Value

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol [2]

Appearance White to Off-White Solid[1]

Melting Point 52-55 °C[1]

Boiling Point 219 °C (lit.)[1]

Flash Point 200 °F (93.3 °C)[1]

Density 0.96 g/cm³[1]

Vapor Pressure 0.0292 mmHg at 25°C[1]

Solubility
Slightly soluble in Benzene, Chloroform, DMSO,

and Methanol.[1]

Toxicological Information
The toxicological profile of (-)-Isopinocampheol is not extensively documented in publicly

available literature. However, based on available data, it is classified as an irritant.

Hazard Identification:

GHS Classification: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[2]

Quantitative Toxicity Data:

Route Species Value

Oral LD50 Rat 844 mg/kg[3]

Dermal LD50 Rabbit Data not available

Inhalation LC50 Rat Data not available
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Note: The absence of readily available dermal and inhalation toxicity data necessitates the use

of stringent safety precautions to avoid these routes of exposure.

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is crucial when working with (-)-Isopinocampheol. The

following procedures are based on best practices for handling solid, flammable, and irritant

organic compounds.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to minimize exposure risks.

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[1]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected prior to use.

[1]

Skin and Body Protection: Wear a lab coat, and for larger quantities or when there is a risk of

splashing, consider fire/flame resistant and impervious clothing.[1]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[1] If

exposure limits are exceeded or irritation is experienced, a full-face respirator should be

used.[1]

3.2. Handling and Storage

Handling:

Handle in a well-ventilated place, such as a chemical fume hood, to avoid the formation of

dust and aerosols.[1]

Use non-sparking tools and take measures to prevent electrostatic discharge.[1]

Avoid contact with skin and eyes.[1]

Do not breathe dust.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials, particularly strong oxidizing agents and strong

acids.[4][5]

3.3. Spill and Waste Disposal

Spill Response:

Evacuate personnel from the spill area.

Ensure adequate ventilation and remove all sources of ignition.[1]

Wear appropriate PPE as described in section 3.1.

For solid spills, carefully collect the material and place it in a suitable, closed container for

disposal.[1] Avoid generating dust.

Use spark-proof tools and explosion-proof equipment for cleanup.[1]

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

The material may be sent to a licensed chemical destruction facility or disposed of by

controlled incineration with flue gas scrubbing.[1]

Do not allow the chemical to enter drains or sewer systems.[1]

Emergency Procedures
4.1. First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1]

4.2. Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Vapors may travel to a source of ignition and flash back.[6] Hazardous

combustion products include carbon monoxide and carbon dioxide.[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Incompatibilities and Decomposition
Incompatible Materials: Strong oxidizing agents and strong acids.[4][5]

Hazardous Decomposition Products: Upon combustion, (-)-Isopinocampheol will produce

carbon oxides (carbon monoxide and carbon dioxide).[4]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of (-)-
Isopinocampheol from receipt to disposal.

Caption: Logical workflow for the safe handling of (-)-Isopinocampheol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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